Cas no 16830-14-1 (Urea,N-(1-methylethyl)-N-nitroso-)

• Product name: Urea,N-(1-methylethyl)-N-nitroso-
• CAS No: 16830-14-1
• MF: C₄H₉N₃O₂
• MW: 131.13316
• CID: 176622
• PubChem ID: 114849

Urea,N-(1-methylethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(1-methylethyl)-N-nitroso-
• 1-nitroso-1-propan-2-ylurea
• N-Nitroso-N-isopropy
• N-NITROSO-N-ISOPROPYLUREA
• N-Nitroso-N-isopropylurea Discontinued
• 1-Isopropyl-1-nitrosourea
• AC1L3G2H
• AC1Q5JDD
• BRN 4659832
• isopropyl nitrosourea
• N-(1-Methylethyl)-N-nitrosourea
• N-Isopropyl-N-nitrosourea
• Nitrosoisopropylurea
• Urea, 1-isopropyl-1-nitroso-
• 1-isopropyl-1-nitroso-ure
• N-Nitroso-N-isopropylurea Discontinued
• 1-nitroso-1-(propan-2-yl)urea
• DTXSID50168548
• SCHEMBL11129054
• AKOS006276790
• FT-0672961
• Urea, N-(1-methylethyl)-N-nitroso-
• 16830-14-1
• EN300-840448
• nitroso-i-propylurea

• Inchi： InChI=1S/C4H9N3O2/c1-3(2)7(6-9)4(5)8/h3H,1-2H3,(H2,5,8)
• InChI Key： VMQQMNLJMLELNP-UHFFFAOYSA-N
• SMILES： CC(N(N=O)C(N)=O)C

Computed Properties

• Exact Mass: 131.06957
• Monoisotopic Mass: 131.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų
• XLogP3: 0.2

Experimental Properties

• Density: 1.3227 (rough estimate)
• Boiling Point: 242.43°C (rough estimate)
• Refractive Index: 1.5700 (estimate)
• Stability/Shelf Life: Unstable at RT, Contains 40% Water, 1.8% Acetic Acid
• PSA: 75.76